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Compound of Interest

Compound Name: 2,4-Dimethyl-6-hydroxypyrimidine

Cat. No.: B146697 Get Quote

Essential Safety and Handling Guide for 2,4-
Dimethyl-6-hydroxypyrimidine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4-Dimethyl-6-hydroxypyrimidine in a laboratory setting. The

information is tailored for researchers, scientists, and professionals in drug development to

ensure safe and efficient handling of this compound.

Chemical and Physical Properties

Property Value

Synonyms 2,4-Dimethyl-6-pyrimidinol

CAS Number 6622-92-0

Physical State Solid

Appearance White

Odor Odorless

Melting Point 198.5 - 200 °C / 389.3 - 392 °F[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
According to the 2012 OSHA Hazard Communication Standard, 2,4-Dimethyl-6-
hydroxypyrimidine is not considered a hazardous chemical[1]. However, it is crucial to adhere

to standard laboratory safety practices to minimize any potential risks.

Recommended Personal Protective Equipment (PPE)

PPE Category Item
Specifications and
Rationale

Hand Protection Disposable Nitrile Gloves

Nitrile gloves offer good

resistance to a variety of

chemicals and are preferable

to latex to avoid potential

allergies. For incidental

contact, such as during

weighing and transfer,

standard nitrile gloves are

sufficient.[2][3]

Eye Protection
Safety Glasses with Side

Shields or Goggles

To protect against any

accidental splashes or

airborne particles, safety

glasses meeting ANSI Z87.1

standards are required.[4]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from potential

contamination.[4]

Footwear Closed-toe Shoes

Shoes that fully cover the feet

are mandatory in a laboratory

setting to protect against spills

and falling objects.[4]
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Operational Plan: Step-by-Step Handling Protocol
This section details the procedural steps for the safe handling of 2,4-Dimethyl-6-
hydroxypyrimidine, from preparation to use in experimental work.

Experimental Protocol: Weighing and Transfer of Solid
2,4-Dimethyl-6-hydroxypyrimidine

Preparation:

Ensure the analytical balance is clean, level, and zeroed.

Don the required PPE: lab coat, safety glasses, and nitrile gloves.

Prepare a clean weighing boat or weighing paper.[5]

Weighing:

Place the empty weighing boat on the balance and tare it.

Carefully transfer the desired amount of 2,4-Dimethyl-6-hydroxypyrimidine from the

stock container to the weighing boat using a clean spatula.

To avoid contamination, do not return any excess chemical to the stock container.

Record the precise weight of the compound.

Transfer:

For transfer into a beaker or flask, gently tip the weighing boat to add the solid.

If transferring to a vessel with a narrow opening, use a powder funnel.[6]

To ensure the complete transfer of the weighed solid, rinse the weighing boat with the

solvent to be used in the experiment and add the rinsing to the reaction vessel.[6]

Post-Handling:
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Clean the spatula and the work area thoroughly.

Dispose of the used weighing boat and gloves as per the disposal plan.

Wash hands thoroughly after the procedure.
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Workflow for Handling 2,4-Dimethyl-6-hydroxypyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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